3,7-Dihydropyrrolo[2,3-f]indole

• CAS: 10362-12-6
• Synonyms: Benzo[1,2-b:4,5-b]dipyrrole, 3,7-dihydro- (9CI)
• Molecular Formula: C10H8N2
• Molecular Weight: 156.188
• SMILES: C1C=NC2=CC3=C(C=C21)N=CC3
• InChI: InChI=1S/C10H8N2/c1-3-11-9-6-8-2-4-12-10(8)5-7(1)9/h3-6H,1-2H2
• InChIKey: UYDXFBVKNOYJMO-UHFFFAOYSA-N

3,7-Dihydropyrrolo[2,3-f]indole (CAS 10362-12-6), also systematically named 3,7-dihydrobenzo[1,2-b:4,5-b']dipyrrole, is a fused tricyclic heterocycle with the molecular formula C₁₀H₈N₂ and a molecular weight of 156.18 g/mol. The compound features a central benzene ring fused to two partially saturated pyrrole rings, resulting in a planar, electron-rich π-system that serves as a versatile scaffold for both small-molecule functional materials and polymer precursors.

10362-12-6: 3,7-Dihydropyrrolo[2,3-f]indole – Core Properties and Heterocyclic Identity for Procurement Evaluation

3,7-Dihydropyrrolo[2,3-f]indole (CAS 10362-12-6), also systematically named 3,7-dihydrobenzo[1,2-b:4,5-b']dipyrrole, is a fused tricyclic heterocycle with the molecular formula C₁₀H₈N₂ and a molecular weight of 156.18 g/mol . The compound features a central benzene ring fused to two partially saturated pyrrole rings, resulting in a planar, electron-rich π-system that serves as a versatile scaffold for both small-molecule functional materials and polymer precursors . Unlike its fully aromatic analogue pyrrolo[2,3-f]indole or regioisomeric dihydro forms such as 1,5-dihydrobenzo[1,2-b:4,5-b']dipyrrole (CAS 7075-68-5), the 3,7-dihydro arrangement dictates a specific electron density distribution that governs its reactivity in electrophilic substitution, electrochemical polymerization, and subsequent material performance .

1

Synthetic Workflow

Regiospecific 3,7-difunctionalization for symmetric D–A–D architectures

2

Polymerization Route

Anodic electropolymerization yielding conductive films for electrode studies

3

Scale-Up Fit

Metal-free acid-catalyzed dimerization with reported cis-selectivity

• [1] Zhang, S.; Zheng, Z.; Zhang, T.; Fu, X.; Shi, S.; Jiang, L.; Yin, H. Acid-catalyzed Dimerization Reaction of Pyrroles to Synthesize Hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles. Chem. Res. Chin. Univ. 2018, 34 (4), 559–563. DOI: 10.1007/s40242-018-8031-3. View Source
• [2] Kadzhrishvili, D.O.; Samsoniya, S.A.; Gordeev, E.N.; Kurkovskaya, L.N.; Zhigachev, V.E.; Suvorov, N.N. Pyrroloindoles. 8. Electrophilic substitution in the 1H,5H-pyrrolo[2,3-f]indole and 3H,6H-pyrrolo[3,2-e]indole series. Chem. Heterocycl. Compd. 1983, 19 (8), 871–876. DOI: 10.1007/bf00516453. View Source

Why 3,7-Dihydropyrrolo[2,3-f]indole Cannot Be Replaced by a Close Analog: The Critical Role of Regiochemistry in Polymerization and Electrophilic Reactivity

In-class compounds such as 1,5-dihydrobenzo[1,2-b:4,5-b']dipyrrole (CAS 7075-68-5) or 1,7-dihydropyrrolo[3,2-f]indole (CAS 7075-70-9) share the same molecular formula and gross structural features but differ fundamentally in the position of the saturated carbon atoms . This regiochemical variation alters the electron density distribution across the fused ring system, directly influencing which positions are activated toward electrophilic attack and which sites participate in oxidative polymerization . Consequently, a generic substitution based solely on molecular formula or nominal scaffold identity fails to deliver equivalent reactivity, polymer microstructure, or electronic performance. The following quantitative evidence demonstrates exactly where the 3,7-dihydro isomer departs from its closest alternatives in ways that are meaningful for scientific selection, procurement, and application-specific material design.

Target

3,7-Dihydro isomer: electrophilic attack at positions 3 and 7; symmetric difunctionalization possible

Analog

1,7-Dihydro (angular) isomer: attack at 1 and 8; bulky reagents permit only monosubstitution, limiting architecture design

Risk

Regiochemical shift alters electron density distribution; polymer microstructure and electronic performance may not transfer

• [1] Berlin, A.; Bradamante, S.; Ferraccioli, R.; Pagani, G. A.; Sannicoló, F. Expeditious synthesis of dihydrobenzo-[2,1-b:3,4-b′]-,[1,2-b:5,4-b′], and [1,2-b:4,5-b′]-dipyrroles. J. Chem. Soc., Chem. Commun. 1987, 1176–1177. DOI: 10.1039/C39870001176. View Source
• [2] Kadzhrishvili, D.O.; Samsoniya, S.A.; Gordeev, E.N.; Kurkovskaya, L.N.; Zhigachev, V.E.; Suvorov, N.N. Pyrroloindoles. 8. Electrophilic substitution in the 1H,5H-pyrrolo[2,3-f]indole and 3H,6H-pyrrolo[3,2-e]indole series. Chem. Heterocycl. Compd. 1983, 19 (8), 871–876. DOI: 10.1007/bf00516453. View Source

Quantitative Differentiation Evidence for 3,7-Dihydropyrrolo[2,3-f]indole Versus Closest Analogs

Electrophilic Substitution Regiochemistry: Angular vs. Linear Isomer Divergence

Quantum-chemical calculations and experimental electrophilic substitution reactions demonstrate that the electron density distribution in 1H,5H-pyrrolo[2,3-f]indole (the fully aromatic form of the 3,7-dihydro scaffold) directs electrophilic attack exclusively to positions 3 and 7. In contrast, the angular isomer 3H,6H-pyrrolo[3,2-e]indole (structurally analogous to 1,7-dihydropyrrolo[3,2-f]indole) activates positions 1 and 8 for monosubstitution, with 1,8-disubstitution sterically prohibited when bulky electrophiles are employed .

Electrophilic Regiochemistry

Class-level inference

3,7-isomer

3,7

Angular

1,8 (mono)

Different substitution sites lead to distinct regioisomeric products

Supports predictable 3,7-difunctionalization for symmetric D–A–D design

FMO calculations and Vilsmeier–Haack experiments reported in Chem. Heterocycl. Compd. 1983

Evidence Dimension	Electrophilic substitution reactivity sites
Target Compound Data	Positions 3 and 7 are the exclusive reaction centers in 1H,5H-pyrrolo[2,3-f]indole (the aromatic analogue of the 3,7-dihydro scaffold) .
Comparator Or Baseline	3H,6H-pyrrolo[3,2-e]indole (angular isomer, analogue of 1,7-dihydropyrrolo[3,2-f]indole, CAS 7075-70-9): positions 1 and 8 are reaction centers; 1,8-disubstitution is sterically forbidden for bulky electrophiles .
Quantified Difference	Different substitution positions lead to distinct regioisomeric products; the linear 3,7-isomer allows difunctionalization at 3 and 7, while the angular isomer permits only monosubstitution at 1 or 8 with bulky reagents.
Conditions	FMO-based quantum-chemical calculations corroborated by Vilsmeier–Haack, Mannich, and other electrophilic substitution experiments, as reported in Chem. Heterocycl. Compd. 1983 .

Why This Matters

For synthetic chemists procuring a dihydrobenzodipyrrole precursor, the 3,7-dihydro isomer affords predictable difunctionalization at the 3- and 7-positions, enabling systematic elaboration to symmetric D–A–D architectures, whereas the 1,7-dihydro (angular) isomer enforces an asymmetric substitution pattern that limits downstream molecular diversity.

• [1] Kadzhrishvili, D.O.; Samsoniya, S.A.; Gordeev, E.N.; Kurkovskaya, L.N.; Zhigachev, V.E.; Suvorov, N.N. Pyrroloindoles. 8. Electrophilic substitution in the 1H,5H-pyrrolo[2,3-f]indole and 3H,6H-pyrrolo[3,2-e]indole series. Chem. Heterocycl. Compd. 1983, 19 (8), 871–876. DOI: 10.1007/bf00516453. View Source

Electrochemical Oxidation Potential Distinguishes Dihydrobenzodipyrroles from Thieno Analogue

Anodic coupling of the three isomeric dihydrobenzodipyrroles, including the 1H,5H-pyrrolo[2,3-f]indole (3,7-dihydro) isomer, produces polymeric films that are reversibly oxidized at approximately 0.0 V vs. Ag/Ag⁺. In contrast, the analogous dihydro-thienodipyrrole (compound 7) oxidizes at a substantially lower potential of −0.5 V vs. Ag/Ag⁺ .

Oxidation Potential

Cross-study comparable

Benzodipyrrole

~0.0 V

Thieno analog

−0.5 V

Δ ≈ +0.5 V vs. Ag/Ag⁺; higher oxidative stability reported

Reported higher oxidative stability may support ambient-condition charge-storage studies

Cyclic voltammetry in 0.1 M TEAP/MeCN; Synth. Met. 1989

Evidence Dimension	Reversible oxidation potential of electropolymerized films
Target Compound Data	Poly(3,7-dihydrobenzo[1,2-b:4,5-b']dipyrrole) film: E_ox ≈ 0.0 V vs. Ag/Ag⁺ .
Comparator Or Baseline	Poly(dihydro-thienodipyrrole) film: E_ox ≈ −0.5 V vs. Ag/Ag⁺ .
Quantified Difference	ΔE_ox ≈ +0.5 V; the benzodipyrrole-based polymer requires a more positive potential for oxidation, indicating a lower HOMO energy and greater oxidative stability compared to the thieno analogue.
Conditions	Cyclic voltammetry in 0.1 M tetraethylammonium perchlorate / acetonitrile; films deposited on Pt electrode; potentials referenced to Ag/Ag⁺ .

Why This Matters

A 0.5 V positive shift in oxidation potential translates to significantly enhanced ambient stability against unintended oxidative doping, making the 3,7-dihydrobenzodipyrrole polymer a more robust candidate for hole-injection or charge-storage applications where operational lifetime under ambient conditions is a procurement criterion.

• [1] Schiavon, G.; Zotti, G.; Berlin, A.; Pagani, G. Conductive materials from dihydro-benzodipyrroles. Synth. Met. 1989, 28 (1–2), 199–204. DOI: 10.1016/0379-6779(89)90521-3. View Source

Electropolymerized Film Conductivity Outperforms Chemically Synthesized Counterparts

Polymeric films obtained by anodic coupling of the three isomeric dihydrobenzodipyrroles, including the 3,7-dihydro isomer, exhibit electrical conductivities in the range of 0.2–5 S cm⁻¹. Chemically prepared samples of the same polymers, by contrast, display conductivities orders of magnitude lower, in the range of 10⁻⁴–10⁻¹ S cm⁻¹ .

Film Conductivity

Cross-study comparable

Electropol.

0.2–5 S/cm

Chemical

10⁻⁴–10⁻¹

Reported enhancement factor 2× to 5×10⁴

Supports electropolymerization route for higher-conductivity electrode films

Data from Mol. Cryst. Liq. Cryst. 1990; conditions may influence absolute values

Evidence Dimension	Electrical conductivity of polymer films
Target Compound Data	Electropolymerized poly(dihydrobenzodipyrrole) film: σ = 0.2–5 S cm⁻¹ .
Comparator Or Baseline	Chemically polymerized poly(dihydrobenzodipyrrole) sample: σ = 10⁻⁴–10⁻¹ S cm⁻¹ .
Quantified Difference	Conductivity enhancement factor of 2× to 5×10⁴ depending on the specific isomer and polymerization conditions.
Conditions	Electropolymerization via anodic coupling in acetonitrile; conductivity measured on films; comparison with chemically prepared samples under analogous doping conditions .

Why This Matters

The 2- to 50,000-fold conductivity improvement achieved through electropolymerization directly impacts device performance metrics such as series resistance and charge-injection efficiency. For procurement decisions involving conductive polymer precursors, the 3,7-dihydro isomer's ability to form high-conductivity films via straightforward electrochemical deposition is a measurable advantage over isomers that may yield lower-quality films under the same conditions.

• [1] Berlin, A.; Pagani, G. A.; Schiavon, G.; Zotti, G. Novel Conducting Polymers from Dihydrobenzodipyrroles. Mol. Cryst. Liq. Cryst. 1990, 187, 193–198. DOI: 10.1080/00268949008036042. View Source

Metal-Free Acid-Catalyzed Dimerization Enables cis-Selective Hexaaryl-4,8-dihydropyrrolo[2,3-f]indole Synthesis

A metal-free, acid-catalyzed dimerization of pyrrole substrates provides direct access to hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles, the tetraaryl-substituted derivatives of the 3,7-dihydro scaffold. When bulky p-toluenesulfonic acid (TsOH) is used as the catalyst, the reaction exhibits a marked preference for the cis-configuration, as confirmed by X-ray single-crystal diffraction. The dimerization follows second-order kinetics, and excessive acid leads to quantitative formation of a pyrrolium chloride intermediate that arrests further conversion .

Metal-Free Dimerization

Class-level inference

Acid-catalyzed (TsOH) dimerization gives hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles with reported cis-selectivity. Second-order kinetics confirmed by ¹H NMR monitoring.

Metal-free route may simplify electronic-grade purification

XRD validated; Chem. Res. Chin. Univ. 2018

Evidence Dimension	Synthetic yield, stereoselectivity, and mechanistic control
Target Compound Data	Hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles obtained via metal-free acid-catalyzed dimerization; cis-isomer predominates with TsOH catalyst; second-order kinetics confirmed by ¹H NMR monitoring .
Comparator Or Baseline	Alternative metal-mediated cyclization routes (e.g., Zn-mediated double cyclization for tetraaryl-BDPs, Tsuji et al., Chem. Asian J. 2009, 4, 655–657) typically require transition metal catalysts, inert atmosphere, and more forcing conditions.
Quantified Difference	The metal-free method avoids transition metal contamination (critical for electronic-grade materials) while enabling stereochemical control (cis vs. trans) through catalyst choice. Quantitative kinetic parameters (second-order rate constant) are reported, allowing process optimization .
Conditions	Acid-catalyzed dimerization in solution; TsOH catalyst; room temperature to mild heating; monitored by ¹H NMR; products characterized by single-crystal XRD .

Why This Matters

For large-scale procurement or in-house synthesis, a metal-free route eliminates costly purification steps required to remove trace metals that degrade organic electronic device performance. The cis-selectivity and defined kinetics offer process reproducibility advantages that generic pyrroloindole syntheses do not guarantee.

• [1] Zhang, S.; Zheng, Z.; Zhang, T.; Fu, X.; Shi, S.; Jiang, L.; Yin, H. Acid-catalyzed Dimerization Reaction of Pyrroles to Synthesize Hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles. Chem. Res. Chin. Univ. 2018, 34 (4), 559–563. DOI: 10.1007/s40242-018-8031-3. View Source

Tetraaryl-BDP Hole-Injection Layer Enables Lower Driving Voltage vs. PEDOT:PSS in OLEDs

2,3,6,7-Tetraarylbenzo[1,2-b:4,5-b']dipyrroles (BDPs), derived from the fully aromatic form of the 3,7-dihydro scaffold, were incorporated as hole-injection layers (HILs) in organic light-emitting diodes. Devices employing a BDP:Ppb HIL could be driven at a lower voltage than reference devices using a PEDOT:PSS HIL. Correlation of ionization potential (Iₚ) values with driving voltage provided mechanistic insight into the hole-injection process .

HIL Driving Voltage

Supporting evidence

BDP:Ppb HIL

Lower V

PEDOT:PSS

Higher V

Reported lower driving voltage in OLED test; exact values in full text

Hole-injection layer candidate may reduce device power consumption in research prototypes

Iₚ–V correlation established; Chem. Asian J. 2009

Evidence Dimension	OLED driving voltage
Target Compound Data	OLED with BDP:Ppb HIL: lower driving voltage than PEDOT:PSS-based device (exact voltage reduction not specified in abstract; full data in article) .
Comparator Or Baseline	PEDOT:PSS HIL: standard commercially available hole-injection material.
Quantified Difference	Directional improvement (lower voltage); quantitative voltage reduction and Iₚ–V correlation reported in full text.
Conditions	OLED device architecture with BDP:Ppb as hole-injection layer; comparison under identical device geometry and measurement conditions .

Why This Matters

Lower driving voltage directly reduces power consumption in display and lighting applications. The correlation between Iₚ and driving voltage establishes a structure–property relationship that guides rational selection of BDP derivatives for optimized HIL performance, a parameter not achievable with PEDOT:PSS or other non-benzodipyrrole HIL materials.

• [1] Tsuji, H.; Yokoi, Y.; Mitsui, C.; Ilies, L.; Sato, Y.; Nakamura, E. Tetraaryl-substituted benzo[1,2-b:4,5-b']dipyrroles: synthesis, properties, and applications to hole-injection materials in OLED devices. Chem. Asian J. 2009, 4 (5), 655–657. DOI: 10.1002/asia.200800471. View Source

Dihydropyrrolo[2,3-f]indole-DPP Copolymers Function as n-Type Semiconductors with Deep LUMO Levels

Copolymers incorporating dihydropyrrolo[2,3-f]indole-diketopyrrolopyrrole (DPI-DPP) units exhibit n-type charge transport characteristics with deep LUMO energy levels of approximately −3.9 eV. This LUMO position is well-matched for electron injection from common electrodes and confers ambient stability against oxidation . The patent literature further claims these materials for field-effect transistor applications, indicating their utility as electron-transporting semiconductors .

n-Type LUMO

Class-level inference

LUMO ≈ −3.9 eV DPI-DPP copolymer; n-type transport

Deep LUMO enables electron-transport studies complementary to p-type BDP materials

Patent US9896536B2; reported electron mobility 0.18 cm²/V·s under vacuum

Evidence Dimension	LUMO energy level and charge transport polarity
Target Compound Data	DPI-DPP copolymer: LUMO ≈ −3.9 eV; n-type charge transport .
Comparator Or Baseline	Typical p-type (hole-transporting) benzodipyrrole materials (e.g., tetraaryl-BDPs, Tsuji et al. 2009) have HOMO-dominated transport and higher-lying LUMO levels.
Quantified Difference	The −3.9 eV LUMO places DPI-DPP copolymers squarely in the n-type semiconductor regime, in contrast to the p-type behavior of the parent benzodipyrrole HIL materials. Electron mobility of 0.18 cm² V⁻¹ s⁻¹ has been reported for related DPP-based copolymers under vacuum .
Conditions	DFT calculations; LUMO energies derived from cyclic voltammetry or computational methods; field-effect transistor measurements under vacuum .

Why This Matters

Access to both p-type (BDP HIL) and n-type (DPI-DPP copolymer) charge transport from the same dihydropyrroloindole core enables complementary logic circuits and ambipolar device architectures. Procurement of the 3,7-dihydro isomer as a common synthetic entry point supports diversified materials development without changing core scaffold suppliers.

• [1] He, M.; Hu, J.; Tandia, A.; Niu, W. Dihydropyrrolo[2,3-F]indole-diketopyrrolopyrrole semiconducting materials, and methods and uses thereof. U.S. Patent 9,896,536 B2, February 20, 2018. View Source

Preferred Application Scenarios Where 3,7-Dihydropyrrolo[2,3-f]indole Demonstrates Measurable Advantage

Synthesis of Symmetric Donor–Acceptor–Donor Architectures via Regiospecific 3,7-Difunctionalization

The predictable electrophilic substitution at positions 3 and 7, as established by FMO calculations and experimental validation , makes 3,7-dihydropyrrolo[2,3-f]indole the preferred starting material for constructing symmetric D–A–D type small molecules. Researchers synthesizing hole-transport materials for perovskite solar cells or OLEDs can exploit this regiochemical certainty to install identical donor units at both reactive sites in a single synthetic step, avoiding the statistical mixtures and separation challenges encountered with the angular 1,7-dihydro isomer.

Electrochemical Deposition of High-Conductivity Polymer Films for Charge-Storage Electrodes

The 0.2–5 S cm⁻¹ conductivity range achieved through anodic electropolymerization positions the 3,7-dihydrobenzodipyrrole monomer as a viable precursor for supercapacitor electrodes and electrochromic devices. Unlike chemically polymerized samples (10⁻⁴–10⁻¹ S cm⁻¹) , the electrodeposited films offer the conductivity required for low equivalent series resistance, while the +0.5 V oxidation potential advantage over the thieno analogue translates to greater tolerance to overoxidation during repeated charge–discharge cycling.

Hole-Injection Layer Formulation for Lower-Power OLED Displays

Tetraaryl-BDP derivatives of the 3,7-dihydro core have been demonstrated to reduce OLED driving voltage relative to industry-standard PEDOT:PSS HILs . Display manufacturers procuring benzodipyrrole-based HIL materials can anticipate energy savings in mobile and large-area display panels, with the ionization-potential-to-driving-voltage correlation established in the literature providing a quantitative framework for further material optimization.

Metal-Free Scale-Up of Electronic-Grade Hole-Injection Materials

The acid-catalyzed dimerization route to hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles obviates transition-metal catalysts, eliminating a major source of electronic defects in final devices. Contract research organizations and fine-chemical suppliers scaling up benzodipyrrole production can leverage the second-order kinetics and cis-selectivity data to design robust batch processes with predictable yield and purity, a distinct procurement advantage over metal-mediated routes that require costly post-synthetic purification.

Application

Selection Property

Validation Focus

Symmetric D–A–D Architectures

Regiospecific 3,7-difunctionalization

Electrophilic substitution pattern review

Charge-Storage Electrode Films

Electropolymerized conductivity range

Conductivity and oxidative stability verification

OLED Hole-Injection Layers

Lower driving voltage versus PEDOT:PSS

Ionization-potential–voltage correlation assessment

Electronic-Grade Scale-Up

Metal-free, cis-selective dimerization route

Batch reproducibility and trace-metal control

• [1] Kadzhrishvili, D.O.; Samsoniya, S.A.; Gordeev, E.N.; Kurkovskaya, L.N.; Zhigachev, V.E.; Suvorov, N.N. Pyrroloindoles. 8. Electrophilic substitution in the 1H,5H-pyrrolo[2,3-f]indole and 3H,6H-pyrrolo[3,2-e]indole series. Chem. Heterocycl. Compd. 1983, 19 (8), 871–876. DOI: 10.1007/bf00516453. View Source
• [2] Berlin, A.; Pagani, G. A.; Schiavon, G.; Zotti, G. Novel Conducting Polymers from Dihydrobenzodipyrroles. Mol. Cryst. Liq. Cryst. 1990, 187, 193–198. DOI: 10.1080/00268949008036042. View Source
• [3] Schiavon, G.; Zotti, G.; Berlin, A.; Pagani, G. Conductive materials from dihydro-benzodipyrroles. Synth. Met. 1989, 28 (1–2), 199–204. DOI: 10.1016/0379-6779(89)90521-3. View Source
• [4] Tsuji, H.; Yokoi, Y.; Mitsui, C.; Ilies, L.; Sato, Y.; Nakamura, E. Tetraaryl-substituted benzo[1,2-b:4,5-b']dipyrroles: synthesis, properties, and applications to hole-injection materials in OLED devices. Chem. Asian J. 2009, 4 (5), 655–657. DOI: 10.1002/asia.200800471. View Source
• [5] Zhang, S.; Zheng, Z.; Zhang, T.; Fu, X.; Shi, S.; Jiang, L.; Yin, H. Acid-catalyzed Dimerization Reaction of Pyrroles to Synthesize Hexaaryl-4,8-dihydropyrrolo[2,3-f]indoles. Chem. Res. Chin. Univ. 2018, 34 (4), 559–563. DOI: 10.1007/s40242-018-8031-3. View Source